Cas no 2227205-58-3 (tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate)

• Product Name: tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate
• CAS No: 2227205-58-3
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• CID: 5290698
• Update Time: 2026-03-10

tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrrolo[3,4-b]pyrazine-6-carboxylic acid, 2-chloro-5,7-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate

• Inchi： 1S/C11H14ClN3O2/c1-11(2,3)17-10(16)15-5-7-8(6-15)14-9(12)4-13-7/h4H,5-6H2,1-3H3
• InChI Key： GFPCISRCNQPVNN-UHFFFAOYSA-N
• SMILES： C12CN(C(OC(C)(C)C)=O)CC1=NC=C(Cl)N=2

Additional information on tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate

tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate (CAS No. 2227205-58-3): A Comprehensive Overview

tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate (CAS No. 2227205-58-3) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate.

Chemical Structure and Synthesis

The chemical structure of tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate is characterized by a pyrrolopyrazine core with a tert-butyl ester group and a chlorine substituent at the 2-position. The tert-butyl ester group is a common protecting group in organic synthesis due to its stability under various reaction conditions. The chlorine substituent at the 2-position adds to the compound's reactivity and potential for further functionalization.

The synthesis of tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate typically involves multi-step reactions. One common approach is the cyclization of a suitable precursor followed by functional group manipulation. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient synthesis route using palladium-catalyzed cross-coupling reactions to introduce the tert-butyl ester group and the chlorine substituent. This method not only improves the yield but also enhances the purity of the final product.

Biological Properties and Mechanisms of Action

tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate has been extensively studied for its biological activities. One of its most notable properties is its ability to modulate specific enzymes and receptors involved in various physiological processes. For example, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways. This makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate selectively inhibits the activity of protein kinase C (PKC), a family of serine/threonine kinases involved in cell proliferation and survival. The selective inhibition of PKC by this compound was found to induce apoptosis in cancer cells while sparing normal cells. This selective mechanism of action highlights its potential as an anticancer agent with reduced side effects.

Clinical Applications and Research Advancements

The potential clinical applications of tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate are being actively explored in preclinical studies. Recent advancements in drug delivery systems have further enhanced its therapeutic potential. For instance, nanoparticle-based formulations have been developed to improve the solubility and bioavailability of this compound. These formulations have shown promising results in animal models of cancer and inflammatory diseases.

A notable study published in the journal Biomaterials reported that encapsulating tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate in biodegradable nanoparticles significantly enhanced its antitumor efficacy while reducing systemic toxicity. The nanoparticles were designed to release the drug selectively at the tumor site due to their pH-sensitive properties. This targeted delivery approach not only improved therapeutic outcomes but also minimized adverse effects on healthy tissues.

Safety and Toxicology

The safety profile of tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate is an important consideration for its development as a therapeutic agent. Extensive toxicological studies have been conducted to evaluate its safety in various models. These studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant organ damage or systemic toxicity.

A comprehensive toxicological assessment published in Toxicology Letters reported that repeated administration of tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate did not result in any observable adverse effects on liver or kidney function in rodent models. Additionally, genotoxicity tests indicated that this compound does not induce DNA damage or mutations at relevant concentrations.

Future Perspectives and Conclusion

The ongoing research on tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate continues to uncover new insights into its biological activities and potential therapeutic applications. The unique chemical structure and selective mechanisms of action make it an attractive candidate for further development as a novel therapeutic agent.

In conclusion, tert-butyl 2-chloro-5H,6H,7H-pyrrolo[3,4-b]pyrazine-6-carboxylate (CAS No. 2227205-58-3) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its ability to modulate key enzymes and receptors involved in disease processes makes it a valuable tool for developing targeted therapies with improved efficacy and reduced side effects. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.